N-(2-methoxyethyl)-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H23N5O2S2/c1-24-12-7-18-15(23)13-25-17-20-19-16(26-17)22-10-8-21(9-11-22)14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,18,23)
• InChI Key: RUOWDHBPRFCMGK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=NN=C(S1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H23N5O2S2
• Molecular Weight: 393.5 g/mol

Description

N-(2-methoxyethyl)-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H23N5O2S2 and its molecular weight is 393.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has led to the synthesis of various derivatives of this compound, aiming to explore their biological activities. For instance, derivatives have been synthesized to evaluate antimicrobial and anticholinesterase activities. These compounds have shown significant antifungal activity, particularly against Candida parapsilosis, although their acetylcholinesterase inhibitory activities were found to be weak (L. Yurttaş, Y. Özkay, Hülya Karaca Gençer, U. Acar, 2015).

Anticancer and Antimicrobial Properties

Several studies have focused on the synthesis of novel thiazole derivatives, investigating their potential as anticancer and antimicrobial agents. Some derivatives have been evaluated against various cancer cell lines, showing promising results (A. Mohammadi-Farani, Neda Heidarian, A. Aliabadi, 2014). Additionally, compounds incorporating a thiadiazole moiety have been synthesized and assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis, as well as for their antimicrobial properties (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017).

Neuropharmacological Applications

Compounds similar in structure to N-(2-methoxyethyl)-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide have been explored for their neuropharmacological potential. For instance, S32212, a compound with serotonin 2C receptor inverse agonist and α2-adrenoceptor antagonist properties, has shown promising results in improving mood and cognitive performance (A. Dekeyne, M. Brocco, F. Loiseau, et al., 2012).

Antiviral and Antibacterial Activities

Benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety have been synthesized and evaluated for their antiviral and antibacterial activities. These compounds demonstrated good antiviral activities against tobacco mosaic virus (TMV) and antibacterial activities against various pathogens, suggesting their potential as molecular templates for highly-efficient antiviral and antibacterial agents (Xu Tang, Zhongbo Wang, Xinmin Zhong, et al., 2019).